Cas no 1345015-66-8 ((E)-2-(3-aminophenyl)ethenylboronic acid)

• Product Name: (E)-2-(3-aminophenyl)ethenylboronic acid
• CAS No: 1345015-66-8
• MF: C₈H₁₀BNO₂
• MW: 162.981502056122
• CID: 5559306
• PubChem ID: 165997138
• Update Time: 2025-06-14

(E)-2-(3-aminophenyl)ethenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [(E)-2-(3-aminophenyl)ethenyl]boronic acid
• 1345015-66-8
• EN300-1588362
• (E)-2-(3-aminophenyl)ethenylboronic acid

• Inchi： 1S/C8H10BNO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6,11-12H,10H2/b5-4+
• InChI Key： QIPMMLYDYWAGAU-SNAWJCMRSA-N
• SMILES： OB(/C=C/C1C=CC=C(C=1)N)O

Computed Properties

• Exact Mass: 163.0804587g/mol
• Monoisotopic Mass: 163.0804587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on (E)-2-(3-aminophenyl)ethenylboronic acid

Comprehensive Overview of (E)-2-(3-aminophenyl)ethenylboronic acid (CAS No. 1345015-66-8)

(E)-2-(3-aminophenyl)ethenylboronic acid (CAS No. 1345015-66-8) is a specialized boronic acid derivative widely recognized for its unique chemical properties and applications in organic synthesis, pharmaceuticals, and material science. This compound, characterized by its vinylboronic acid moiety and aromatic amine group, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and polymer chemistry. Its E-configuration ensures stereoselectivity, making it invaluable for designing targeted therapeutics and functional materials.

In recent years, the demand for boronic acid-based compounds like (E)-2-(3-aminophenyl)ethenylboronic acid has surged due to their role in developing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "boronic acid applications in cancer therapy" or "vinylboronic acid stability," reflecting its relevance in precision medicine. The compound’s amino-phenyl group further enhances its utility in bioconjugation, enabling the creation of fluorescent probes and biosensors for diagnostic applications.

The synthesis of CAS No. 1345015-66-8 typically involves Pd-catalyzed coupling or hydroboration of alkynes, with stringent control over reaction conditions to preserve the E-isomer purity. Analytical techniques like HPLC and NMR are critical for quality assurance, addressing common queries such as "how to characterize boronic acids." Its water solubility and pH-dependent reactivity also make it a candidate for aqueous-phase catalysis, aligning with trends in green chemistry.

Beyond pharmaceuticals, (E)-2-(3-aminophenyl)ethenylboronic acid is explored in organic electronics for constructing conjugated polymers with tunable optoelectronic properties. Searches like "boronic acids in OLEDs" highlight this niche. Its chemo-selective binding to diols also underpins advancements in glycomics, answering questions about "boronic acid sensors for sugars."

In summary, CAS No. 1345015-66-8 exemplifies the intersection of structural precision and multidisciplinary utility. As interest grows in personalized medicine and sustainable materials, this compound’s role is poised to expand, driven by innovations in catalytic methodologies and biocompatible designs.